Cas no 1440535-21-6 (2,4-Difluoro-3-(trifluoromethyl)benzonitrile)

• Product Name: 2,4-Difluoro-3-(trifluoromethyl)benzonitrile
• CAS No: 1440535-21-6
• MF: C₈H₂F₅N
• MW: 207.100199222565
• MDL: MFCD24850039
• CID: 3161098
• PubChem ID: 75412015
• Update Time: 2025-06-22

2,4-Difluoro-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-(trifluoromethyl)benzonitrile 96%
• 3-Cyano-2,6-difluorobenzotrifluoride, alpha,alpha,alpha,2,4-Pentafluoro-m-tolunitrile
• 2,4-Difluoro-3-(trifluoromethyl)benzonitrile96%
• 2,4-Difluoro-3-(trifluoromethyl)benzonitrile
• AKOS027361867
• MFCD24850039
• CS-0377339
• PS-11379
• 1440535-21-6

• MDL： MFCD24850039
• Inchi： 1S/C8H2F5N/c9-5-2-1-4(3-14)7(10)6(5)8(11,12)13/h1-2H
• InChI Key： FEAFTLMBXARNRM-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(F)C(C(F)(F)F)=C1F

Computed Properties

• Exact Mass: 207.01073988Da
• Monoisotopic Mass: 207.01073988Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Additional information on 2,4-Difluoro-3-(trifluoromethyl)benzonitrile

Introduction to 2,4-Difluoro-3-(trifluoromethyl)benzonitrile (CAS No. 1440535-21-6)

2,4-Difluoro-3-(trifluoromethyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1440535-21-6, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by the presence of two fluorine atoms at the 2- and 4-positions of the benzene ring and a trifluoromethyl group at the 3-position, endow it with distinct electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The fluorine atoms and trifluoromethyl group in this molecule play a crucial role in modulating its reactivity and biological activity. Fluorine substitution is well-documented to influence metabolic stability, lipophilicity, and binding affinity, making such compounds attractive for drug development. The benzonitrile moiety further contributes to its utility as a building block for more complex molecules, particularly in the synthesis of heterocyclic compounds that are prevalent in medicinal chemistry.

In recent years, there has been a surge in research focusing on fluorinated benzonitriles due to their potential applications in treating various diseases. For instance, studies have highlighted the role of such compounds in developing kinase inhibitors, which are essential for targeting cancer and inflammatory disorders. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding interactions with biological targets, thereby improving drug efficacy.

One notable area of research involving 2,4-Difluoro-3-(trifluoromethyl)benzonitrile is its use as a precursor in the synthesis of small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated its utility in generating novel compounds that exhibit inhibitory activity against specific enzymes implicated in neurological disorders. The structural rigidity provided by the aromatic ring and the electron-withdrawing nature of the nitrile group facilitate precise interactions with biological targets, making this compound a promising candidate for further exploration.

The fluorinated aromatic system also finds applications beyond pharmaceuticals. In agrochemical research, derivatives of this compound have shown potential as intermediates for developing pesticides with improved selectivity and environmental compatibility. The presence of multiple fluorine atoms enhances the compound's resistance to degradation, ensuring prolonged activity in agricultural settings.

From a synthetic chemistry perspective, 2,4-Difluoro-3-(trifluoromethyl)benzonitrile serves as a versatile scaffold for constructing more complex molecules through various functionalization strategies. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at different positions of the benzene ring. These modifications allow chemists to fine-tune the properties of the resulting compounds, tailoring them for specific applications.

The growing interest in fluorinated compounds has also spurred advancements in synthetic methodologies. Recent innovations have focused on developing more efficient and sustainable routes to access these molecules. For instance, transition-metal-catalyzed reactions have been optimized to minimize byproduct formation and improve yields. Such improvements are crucial for reducing costs and environmental impact during large-scale production.

In conclusion, 2,4-Difluoro-3-(trifluoromethyl)benzonitrile (CAS No. 1440535-21-6) represents a significant advancement in fluorinated aromatic chemistry. Its unique structural features make it a valuable intermediate for pharmaceutical and agrochemical applications. Ongoing research continues to uncover new synthetic strategies and biological activities associated with this compound, underscoring its importance in modern chemical research.